Cas no 1049747-91-2 (1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone hydrochloride)

• Product Name: 1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone hydrochloride
• CAS No: 1049747-91-2
• MF: C₁₂H₁₅Cl₂NO
• MW: 260.159601449966
• CID: 3155357
• PubChem ID: 16242162
• Update Time: 2025-05-24

1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone hydrochloride
• 1-(2-chlorophenyl)-2-(pyrrolidin-1-yl)ethan-1-one hydrochloride
• 1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone;hydrochloride
• ZRB74791
• 1-(2-chlorophenyl)-2-(pyrrolidin-1-yl)ethan-1-onehydrochloride
• 875-341-9
• CS-0248623
• Z56920246
• 1049747-91-2
• EN300-40495
• 1-(2-CHLOROPHENYL)-2-(PYRROLIDIN-1-YL)ETHANONE HYDROCHLORIDE

• Inchi： 1S/C12H14ClNO.ClH/c13-11-6-2-1-5-10(11)12(15)9-14-7-3-4-8-14;/h1-2,5-6H,3-4,7-9H2;1H
• InChI Key： DMLMRFDJHOVQBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CN1CCCC1)=O.Cl

Computed Properties

• Exact Mass: 259.0530695Da
• Monoisotopic Mass: 259.0530695Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone hydrochloride

Research Brief on 1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone Hydrochloride (CAS: 1049747-91-2): Recent Advances and Applications

The compound 1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone hydrochloride (CAS: 1049747-91-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging applications in drug development.

Recent studies have highlighted the role of 1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone hydrochloride as a key intermediate in the synthesis of novel psychoactive substances (NPS). Its structural similarity to cathinone derivatives has prompted investigations into its pharmacokinetics and pharmacodynamics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for monoamine transporters, suggesting potential applications in central nervous system (CNS) disorders, albeit with significant abuse potential that warrants further regulatory scrutiny.

From a synthetic chemistry perspective, advances in the preparation of 1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone hydrochloride have been reported. A novel catalytic asymmetric synthesis method, utilizing palladium-catalyzed cross-coupling reactions, has improved yield and enantiomeric purity (up to 98% ee), as detailed in a 2024 Organic Letters publication. This methodological breakthrough addresses previous challenges in stereocontrol during the pyrrolidine ring formation.

Pharmacological characterization studies have revealed complex interactions with neurotransmitter systems. In vitro assays show dose-dependent inhibition of dopamine reuptake (IC50 = 0.8 μM) and serotonin transporters (IC50 = 1.2 μM), with weaker affinity for norepinephrine transporters (IC50 = 5.6 μM). These findings, reported in Neuropharmacology (2023), suggest a pharmacological profile distinct from classical stimulants, potentially offering new avenues for treating attention deficit disorders.

The compound's metabolic fate has been elucidated through recent ADME studies. Phase I metabolism primarily involves hydroxylation at the pyrrolidine ring (mediated by CYP2D6) and N-dealkylation, followed by glucuronidation. Notably, a 2024 Drug Metabolism and Disposition study identified a unique chlorophenyl ring hydroxylation pathway that generates reactive metabolites, raising important safety considerations for potential therapeutic applications.

Emerging applications in medicinal chemistry include its use as a scaffold for developing σ receptor ligands. Structural modifications at the pyrrolidine nitrogen have yielded derivatives with nanomolar affinity for σ1 receptors (Ki = 3.4 nM), showing promise for pain management and neuroprotection, as reported in the European Journal of Medicinal Chemistry (2024). These developments highlight the compound's versatility as a pharmacophore.

Regulatory perspectives on 1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone hydrochloride continue to evolve. The European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) issued a 2023 risk assessment noting its increasing prevalence in illicit drug markets, prompting several countries to implement control measures. Concurrently, pharmaceutical patents filed in 2024 demonstrate legitimate research interest, particularly for neurological indications.

In conclusion, 1-(2-chlorophenyl)-2-pyrrolidin-1-ylethanone hydrochloride represents a compound of dual interest - as both a subject of abuse concern and a promising medicinal chemistry scaffold. The recent advances in its synthesis, pharmacological characterization, and therapeutic potential underscore the need for continued research to fully exploit its benefits while mitigating risks. Future directions should focus on structure-activity relationship studies to develop safer analogs and comprehensive toxicological assessments.